Cas no 139626-39-4 (1-Heptanol, 4,4,6,6-tetramethyl-)

• Product Name: 1-Heptanol, 4,4,6,6-tetramethyl-
• CAS No: 139626-39-4
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 1276596
• Update Time: 2024-08-03

1-Heptanol, 4,4,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 4,4,6,6-tetramethyl-

• Inchi： 1S/C11H24O/c1-10(2,3)9-11(4,5)7-6-8-12/h12H,6-9H2,1-5H3
• InChI Key： DFJBZTAVEQQHSU-UHFFFAOYSA-N
• SMILES： C(O)CCC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 172.18282

Experimental Properties

• Density: 0.829±0.06 g/cm3(Predicted)
• Boiling Point: 200.9±8.0 °C(Predicted)
• PSA: 20.23
• pka: 15.20±0.10(Predicted)